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Compound of Interest

Compound Name: Octatetracontane

CAS No.: 7098-26-2

Cat. No.: B1582252

Get Quote

For: Researchers, scientists, and drug development professionals

Introduction: Understanding Octatetracontane
Octatetracontane (n-C48H98) is a long-chain, saturated hydrocarbon belonging to the n-

alkane series. Its defining characteristic is a linear chain of 48 carbon atoms, which imparts a

unique combination of physical and chemical properties.[1][2] As with other long-chain alkanes,

the strength of its carbon-carbon (C-C) and carbon-hydrogen (C-H) covalent bonds results in

significant thermal stability and chemical inertness.[3] This makes octatetracontane a

compelling candidate for applications where materials must withstand elevated temperatures

without degradation.

The primary mechanism of thermal decomposition for long-chain alkanes is initiated by the

cleavage of C-C bonds, which requires substantial energy input.[3] This inherent stability,

coupled with a high melting point and low volatility, forms the basis for its utility in specialized

high-temperature environments.[1] This document provides a detailed guide to the properties of
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octatetracontane and outlines protocols for its application as a high-temperature phase

change material (PCM) and as a high-purity sealant.

Physicochemical Properties of n-Octatetracontane
A thorough understanding of octatetracontane's physical properties is essential for its

successful application. The data below has been consolidated from various sources to provide

a reliable reference.

Property Value Units Source(s)

Chemical Formula C48H98 - [1][2]

Molecular Weight 675.29 g/mol [2]

CAS Number 7098-26-2 - [2]

Appearance Colorless, waxy solid - [1]

Melting Point 91-93 °C [4]

Boiling Point ~596 °C [1]

Density 0.822 g/cm³ [4]

Flash Point 488 °C [4]

Thermal Stability

Stable molecular

linkages from melting

point to ignition point.

- [5]

Solubility

Insoluble in water;

soluble in non-polar

organic solvents like

n-hexane.

- [1]

Chemical Stability

Generally non-

reactive under

standard conditions;

resistant to acids and

bases.

- [5]
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Core High-Temperature Applications
The unique properties of octatetracontane make it suitable for two primary high-temperature

application areas: Thermal Energy Storage and High-Purity Sealing.

Octatetracontane as a High-Temperature Phase Change
Material (PCM)
Scientific Principle: Phase change materials leverage the principle of latent heat to store and

release large amounts of thermal energy at a nearly constant temperature.[6] When

octatetracane melts, it absorbs a significant amount of energy (latent heat of fusion) without a

substantial change in its own temperature. This stored energy is released when it solidifies. Its

high melting point of ~92°C makes it suitable for thermal energy storage and regulation in

applications operating above the range of more common paraffin PCMs.

Causality of Application: The long, linear structure of n-alkanes allows for efficient crystal

packing in the solid state. A large amount of energy is required to disrupt this ordered structure

during melting, resulting in a high latent heat of fusion. This makes long-chain alkanes like

octatetracontane excellent for storing thermal energy.[5] Its chemical stability ensures reliable,

repeatable phase transitions over many cycles without degradation.

Workflow for PCM Characterization
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Sample Preparation

DSC Analysis

TGA Analysis

Obtain High-Purity
Octatetracontane (>99%)

Weigh 5-10 mg
into DSC pan

Weigh 10-15 mg
into TGA crucible

Determine Thermal
Stability

Hermetically seal pan

Equilibrate at 25°C

Characterize
Phase Change

Heat to 120°C
(10°C/min)

Hold for 5 min

Cool to 25°C
(10°C/min)

Heat to 120°C
(10°C/min, Data Collection)

Heat from 30°C to 500°C
(10°C/min under N2)

Record mass loss vs. temp
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Preparation

Application

Validation

Clean & Degrease
Substrate Surfaces

Heat Substrates
(e.g., 100-110°C)

Melt Octatetracontane
in inert atmosphere
(e.g., 100-110°C)

Apply molten sealant
to joint/surface

Assemble joint

Allow to cool and
solidify under pressure

Perform Leak Test
(e.g., Helium Leak Detector)

Thermal Cycle Test
(e.g., 30°C to 85°C)

Post-cycling
Leak Test

Click to download full resolution via product page

Caption: Workflow for applying and validating an Octatetracontane sealant.
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Protocol 2: Application of Octatetracontane as a Removable High-Vacuum Sealant

This protocol is designed for sealing non-permanent joints in high-vacuum systems where

organic contamination must be minimized.

I. Materials and Equipment:

n-Octatetracontane (purity > 99%)

Vacuum oven or hot plate in an inert atmosphere glovebox

Surfaces to be sealed (e.g., metal flanges)

Suitable solvents for cleaning (e.g., acetone, isopropanol)

Heat source for application (e.g., heat gun)

Leak detector (e.g., Helium Mass Spectrometer)

II. Surface Preparation:

Cleaning: Thoroughly clean the surfaces to be sealed. Use appropriate solvents to remove

any oils, greases, or other contaminants.

Drying: Ensure surfaces are completely dry. For high-vacuum applications, a bake-out under

vacuum is recommended to remove adsorbed water.

III. Sealant Application:

Melting: In a clean, controlled environment (like a glovebox purged with nitrogen), gently

heat the octatetracontane to just above its melting point (e.g., 100-110°C). Overheating can

increase the risk of thermal degradation over time.

Pre-heating Substrate: Pre-heat the joint to be sealed to a similar temperature (100-110°C).

This ensures that the molten octatetracontane flows well and wets the surface properly

before solidifying.
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Application: Apply a thin, uniform layer of the molten octatetracontane to the sealing

surface.

Assembly: Immediately assemble the joint while the components are still hot. Apply gentle,

uniform pressure (e.g., by tightening flange bolts) to ensure a thin, continuous seal.

IV. Validation:

Cooling: Allow the assembly to cool completely to room temperature.

Leak Testing: Connect the sealed system to a helium leak detector and test the integrity of

the seal according to standard vacuum practice. The seal should be vacuum-tight.

Thermal Cycling (Optional): To test the robustness of the seal, the assembly can be cycled

between a low temperature (e.g., 30°C) and a high temperature below the melting point

(e.g., 85°C) several times before re-testing the leak rate.

Safety, Handling, and Storage
Handling: While octatetracontane is considered relatively safe with no obvious toxicity,

standard laboratory safety procedures should be followed. [1]Wear gloves, safety glasses,

and a lab coat. Avoid inhalation of dust or fumes when heated. [4]* Storage: Store in a tightly

closed container in a cool, dry, and well-ventilated area. Keep away from strong oxidizing

agents and sources of ignition. [1][4]* Chemical Compatibility: As a saturated alkane,

octatetracontane is highly resistant to non-oxidizing acids and bases. It can be dissolved by

hot non-polar solvents. It is incompatible with strong oxidizing agents, especially at elevated

temperatures.

Conclusion
n-Octatetracontane is a specialty long-chain hydrocarbon with significant potential for high-

temperature applications. Its high thermal stability, chemical inertness, and well-defined phase

transition make it a valuable material for researchers developing advanced thermal

management systems and high-purity sealing solutions. The protocols outlined in this guide

provide a framework for the systematic characterization and application of octatetracontane,

enabling scientists and engineers to leverage its unique properties in demanding technological

environments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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